Cas no 1349829-73-7 (Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-)

• Product Name: Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-
• CAS No: 1349829-73-7
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 5307152
• Update Time: 2025-05-21

Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-
• 2,4-Dichloro-5-methoxy-6-methylpyrimidine

• Inchi： 1S/C6H6Cl2N2O/c1-3-4(11-2)5(7)10-6(8)9-3/h1-2H3
• InChI Key： CEKDJPWJDAKPSZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=C(OC)C(Cl)=N1

Additional information on Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-

Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-

The compound Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-, with CAS No. 1349829-73-7, is a highly specialized organic molecule belonging to the pyrimidine family. Pyrimidines are aromatic heterocycles with significant applications in pharmaceuticals, agrochemicals, and materials science. This particular compound has garnered attention due to its unique substitution pattern and potential biological activities.

Chemical Structure and Synthesis

The structure of Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-, features a pyrimidine ring with chlorine atoms at positions 2 and 4, a methoxy group at position 5, and a methyl group at position 6. This substitution pattern imparts distinct electronic and steric properties to the molecule. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex pyrimidine derivatives. For instance, researchers have employed microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process.

Biological Activity and Applications

Pyrimidine derivatives are well-known for their roles in nucleic acids and various bioactive molecules. The compound Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-, has shown promising results in recent studies as a potential lead compound for drug development. Its methoxy and methyl substituents contribute to enhanced solubility and bioavailability, while the chlorine atoms may play a role in modulating pharmacokinetic properties.

Emerging research highlights its potential as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases such as arthritis and cardiovascular disorders.

Materials Science Applications

Beyond pharmacology, Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-, has found applications in materials science. Its rigid aromatic structure makes it a candidate for use in organic electronics. Recent investigations into its electronic properties reveal that it could serve as a building block for organic semiconductors or light-emitting materials.

Safety and Handling

As with all chemical compounds, proper handling is essential to ensure safety. Pyrimidine derivatives are generally stable under normal conditions but may require specific storage conditions depending on their substituents. It is advisable to consult Material Safety Data Sheets (MSDS) for detailed information on handling procedures.

In conclusion, Pyrimidine, 2,4-dichloro-5-methoxy-6-methyl-, CAS No. 1349829-73-7, stands out as a versatile molecule with diverse applications across multiple scientific domains. Its unique chemical structure and promising biological activities make it a valuable compound for further research and development.